Cas no 4547-45-9 (Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate)

Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate is a thiopyran-derived ester with a ketone functionality at the 2-position and an ester group at the 3-position. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfur-containing pharmacophores and fine chemicals. Its structural features, including the reactive carbonyl and ester groups, enable diverse transformations such as nucleophilic additions, condensations, and cyclizations. The thiopyran core contributes to its utility in medicinal chemistry, where it may be employed in the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with stability suitable for synthetic applications. Its purity and reactivity make it valuable for research and industrial-scale processes.
Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate structure
4547-45-9 structure
Product Name:Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate
CAS No:4547-45-9
MF:C8H12O3S
MW:188.244081497192
CID:45159
PubChem ID:2778850
Update Time:2025-06-08

Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate
    • Ethyl 2-oxothiane-3-carboxylate
    • 2-oxo-tetrahydro-thiopyran-3-carboxylic acid ethyl ester
    • ethyl 2-oxidanylidenethiane-3-carboxylate
    • AKOS015897627
    • FT-0657166
    • SCHEMBL2642228
    • DTXSID60381160
    • A826816
    • 4547-45-9
    • MDL： MFCD00206707
    • Inchi： 1S/C8H12O3S/c1-2-11-7(9)6-4-3-5-12-8(6)10/h6H,2-5H2,1H3
    • InChI Key： UBWCQIQHISJCTF-UHFFFAOYSA-N
    • SMILES： S1C(C(C(=O)OCC)CCC1)=O

Computed Properties

  • Exact Mass: 188.05100
  • Monoisotopic Mass: 188.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • PSA: 68.67000
  • LogP: 1.21930

Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate Security Information

  • Storage Condition：Sealed in dry,2-8°C

Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:4547-45-9)Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate
Order Number:A826816
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):500.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4547-45-9)Ethyl 2-oxotetrahydro-2H-thiopyran-3-carboxylate
A826816
Purity:99%
Quantity:1g
Price ($):500.0
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